1-[2-Fluoro-4-(propan-2-yloxy)phenyl]methanamine

• IUPAC Name: (2-fluoro-4-propan-2-yloxyphenyl)methanamine
• InChI: InChI=1S/C10H14FNO/c1-7(2)13-9-4-3-8(6-12)10(11)5-9/h3-5,7H,6,12H2,1-2H3
• InChI Key: OMWZDSLFLKRHMO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC(=C(C=C1)CN)F
• Molecular Formula: C10H14FNO
• Molecular Weight: 183.22 g/mol

Description

“1-[2-Fluoro-4-(propan-2-yloxy)phenyl]methanamine” is a chemical compound with the IUPAC name 3-fluoro-4’-isopropoxy [1,1’-biphenyl]-4-amine. It has a molecular weight of 245.3.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H16FNO/c1-10(2)18-13-6-3-11(4-7-13)12-5-8-15(17)14(16)9-12/h3-10H,17H2,1-2H3. This indicates that the compound has a biphenyl structure with a fluoro group on one ring and a propan-2-yloxy group on the other.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More detailed physical and chemical properties are not available in the sources I found.

Scientific Research Applications

Biased Agonists of Serotonin 5-HT1A Receptors

1-[2-Fluoro-4-(propan-2-yloxy)phenyl]methanamine derivatives have been explored as "biased agonists" of serotonin 5-HT1A receptors. These compounds exhibit promising antidepressant-like activities due to their ability to preferentially stimulate ERK1/2 phosphorylation, a key signaling pathway. The derivatives show high receptor affinity and selectivity, suggesting potential as antidepressant drug candidates (Sniecikowska et al., 2019).

Kinase Inhibitors for Cancer Treatment

Some derivatives of 1-[2-Fluoro-4-(propan-2-yloxy)phenyl]methanamine have been identified as potent and selective inhibitors of the Met kinase, a relevant target in cancer therapeutics. These compounds have shown efficacy in tumor models and have advanced into clinical trials, highlighting their potential in cancer treatment (Schroeder et al., 2009).

Catalysts in Organic Synthesis

These derivatives are also significant in the field of organic synthesis. They have been used in the synthesis of unsymmetrical NCN′ and PCN pincer palladacycles, showcasing their utility as catalysts in various reactions. These applications demonstrate the versatility of these compounds in synthetic chemistry (Roffe et al., 2016).

Dual Serotonin/Noradrenaline Reuptake Inhibition

Research on 1-(2-phenoxyphenyl)methanamines, related to 1-[2-Fluoro-4-(propan-2-yloxy)phenyl]methanamine, has demonstrated selective dual serotonin and noradrenaline reuptake inhibition. This property is valuable in the development of treatments for disorders like depression and anxiety (Whitlock et al., 2008).

Antimicrobial Properties

Certain derivatives of 1-[2-Fluoro-4-(propan-2-yloxy)phenyl]methanamine have been synthesized and shown to possess antimicrobial activities. These compounds exhibit varying degrees of antibacterial and antifungal activities, suggesting their potential use in developing new antimicrobial agents (Visagaperumal et al., 2010).

Development of Advanced Materials

These compounds have been instrumental in the development of advanced materials. For instance, they have been used in the synthesis of novel, thermally stable poly(keto ether ether amide)s, demonstrating their utility in the creation of new polymers with enhanced properties (Sabbaghian et al., 2015).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or in contact with skin. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

The future directions for the use of this compound would depend on its specific applications. Given its structure, it could potentially be used in the synthesis of more complex molecules for pharmaceutical or materials science applications.